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For Researchers, Scientists, and Drug Development Professionals

Introduction

Imidacloprid-urea, with the CAS number 120868-66-8, is a primary metabolite of the widely
used neonicotinoid insecticide, imidacloprid.[1][2][3] As a member of the imidazolidinone and
monochloropyridine chemical classes, it is formed through the degradation of imidacloprid in
various environmental matrices, including soil and water, primarily via hydrolysis and
photodegradation.[4][5][6] This technical guide provides a comprehensive overview of
Imidacloprid-urea, focusing on its chemical properties, synthesis, biological activity, and
toxicological profile, with detailed experimental protocols and data presented for researchers
and scientists.

Chemical and Physical Properties

Imidacloprid-urea is an off-white to light yellow solid.[7] Its key chemical and physical properties
are summarized in the table below.
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Property Value Reference

CAS Number 120868-66-8 [1]

1-[(6-chloropyridin-3-
IUPAC Name N . [1]
yl)methyllimidazolidin-2-one

Molecular Formula CoH10CIN3O [1]
Molecular Weight 211.65 g/mol [1]
Appearance Off-white to light yellow solid [7]

DMSO: ~125 mg/mL (~590.60
Solubility mM), H20: ~12.5 mg/mL [7]
(~59.06 mM)

Synthesis and Formation

Imidacloprid-urea is primarily formed from the degradation of its parent compound,
imidacloprid. The following sections detail the pathways of its formation.

Formation via Hydrolysis

Imidacloprid is stable in acidic and neutral aqueous solutions but undergoes hydrolysis in
alkaline conditions to yield Imidacloprid-urea as the main product.[8] The hydrolysis follows
pseudo-first-order kinetics.[9]

This protocol is adapted from a study on the hydrolysis of imidacloprid.[4]

Materials:

Imidacloprid standard

Sodium hydroxide (NaOH) solution (e.g., 1 M)

Deionized water

Heating apparatus (e.g., water bath)
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e pH meter

e Analytical equipment for product confirmation (e.g., GC-MS or LC-MS)

Procedure:

Prepare an aqueous solution of Imidacloprid at a known concentration.

o Adjust the pH of the solution to a desired alkaline level (e.g., pH 10-12) using the NaOH
solution.

e Heat the solution to a specific temperature (e.g., 50-80°C) and maintain for a set period.

» Monitor the reaction progress by taking aliquots at different time intervals.

e Analyze the aliquots to determine the concentration of remaining Imidacloprid and the
formation of Imidacloprid-urea using a suitable analytical method.

Confirm the structure of the product as Imidacloprid-urea using mass spectrometry.

Formation via Photodegradation

Imidacloprid can also be degraded to Imidacloprid-urea through photolysis in water and on soil
surfaces.[5][10] The photoproduct 1-[(6-chloro-3-pyridinyl)methyl]-2-imidazolidinone has been
identified as the main degradate in several photodegradation studies.[10][11]

This protocol is based on a study of imidacloprid's photolytic decomposition.[10]

Materials:

Imidacloprid standard or formulated product

HPLC grade water or tap water

UV irradiation source (e.g., mercury lamp)

Reaction vessel (e.g., quartz tube)

HPLC system for analysis
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Procedure:
e Prepare a solution of Imidacloprid in the desired water matrix.

Place the solution in the reaction vessel and expose it to UV irradiation.

Control the temperature of the solution during the experiment.

Collect samples at various time points during the irradiation.

Analyze the samples using HPLC to quantify the degradation of Imidacloprid and the
formation of Imidacloprid-urea.

The photolytic half-life (DTso) can be calculated from the degradation kinetics.

Below is a diagram illustrating the formation of Imidacloprid-urea from Imidacloprid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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